Cas no 1443306-79-3 (Methyl 2-iso-propylbenzoylformate)

• Product Name: Methyl 2-iso-propylbenzoylformate
• CAS No: 1443306-79-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD11617612
• CID: 5160518
• Update Time: 2026-03-04

Methyl 2-iso-propylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iso-propylbenzoylformate

• MDL： MFCD11617612
• Inchi： 1S/C12H14O3/c1-8(2)9-6-4-5-7-10(9)11(13)12(14)15-3/h4-8H,1-3H3
• InChI Key： UUYRTVYKOZTTOO-UHFFFAOYSA-N
• SMILES： C(C(=O)C1=CC=CC=C1C(C)C)(OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 296.2±19.0 °C at 760 mmHg
• Flash Point: 128.3±18.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-iso-propylbenzoylformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-iso-propylbenzoylformate

Comprehensive Analysis of Methyl 2-iso-propylbenzoylformate (CAS No. 1443306-79-3): Properties, Applications, and Industry Insights

Methyl 2-iso-propylbenzoylformate (CAS No. 1443306-79-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and fine chemical production. This ester derivative, characterized by its iso-propyl and benzoylformate functional groups, exhibits unique reactivity, making it a valuable building block in modern synthetic chemistry. With the growing demand for high-purity intermediates in drug development, this compound has garnered significant attention from researchers and industry professionals alike.

The molecular structure of Methyl 2-iso-propylbenzoylformate combines an aromatic ring with an ester moiety, offering both lipophilicity and reactivity. Its CAS registry number (1443306-79-3) ensures precise identification in global chemical databases, addressing concerns about compound traceability and regulatory compliance—a critical topic in today's chemically driven industries. Recent studies highlight its role in facilitating asymmetric synthesis, a trending research area for producing enantiomerically pure compounds.

In the context of green chemistry—a dominant theme in 2024—researchers are exploring solvent-free or catalytic methods to synthesize Methyl 2-iso-propylbenzoylformate, aligning with the industry’s shift toward sustainable practices. Analytical techniques like HPLC and GC-MS are routinely employed to verify its purity, reflecting the emphasis on quality control in chemical manufacturing. Furthermore, its stability under controlled conditions makes it suitable for long-term storage, a practical consideration for supply chain optimization.

The compound’s applications extend to flavor and fragrance industries, where its ester profile contributes to complex aroma formulations. This dual utility—pharmaceutical and sensory—positions Methyl 2-iso-propylbenzoylformate as a multifunctional intermediate, answering frequent search queries about diversified chemical applications. Patent literature reveals its use in proprietary processes, underscoring its commercial relevance.

From a safety perspective, proper handling protocols for Methyl 2-iso-propylbenzoylformate emphasize PPE usage and ventilation standards, topics increasingly searched by laboratory personnel. Its environmental impact is classified as low-risk when managed according to OECD guidelines, addressing ecological concerns prevalent in public discourse. As regulatory frameworks evolve, documentation for REACH compliance remains essential for global trade.

Innovations in process chemistry have optimized the production scale of Methyl 2-iso-propylbenzoylformate, reducing costs while maintaining yield—a key focus for manufacturers. The compound’s structure-activity relationship (SAR) is also under investigation for drug design, linking to popular searches about molecular optimization. Collaborative studies between academia and industry continue to uncover novel derivatives, expanding its utility.

In summary, Methyl 2-iso-propylbenzoylformate (CAS No. 1443306-79-3) exemplifies the intersection of innovation and practicality in organic chemistry. Its adaptability across sectors, coupled with rigorous quality benchmarks, ensures its prominence in scientific and industrial applications. Future research will likely explore its potential in biocatalysis and nanomaterial synthesis, aligning with cutting-edge technological trends.